Cas no 1150618-33-9 (6-chloro-1-methylpyrrolo[3,2-b]pyridine)

• Product Name: 6-chloro-1-methylpyrrolo[3,2-b]pyridine
• CAS No: 1150618-33-9
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD12024499
• CID: 1205121
• PubChem ID: 40152073
• Update Time: 2025-10-31

6-chloro-1-methylpyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-methylpyrrolo[3,2-b]pyridine
• 6-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine
• KB-199277
• FT-0655938
• 6-chloranyl-1-methyl-pyrrolo[3,2-b]pyridine
• A803353
• SCHEMBL19152184
• DB-359357
• AKOS015919202
• 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine
• DTXSID30653982
• 1150618-33-9

• MDL： MFCD12024499
• Inchi： 1S/C8H7ClN2/c1-11-3-2-7-8(11)4-6(9)5-10-7/h2-5H,1H3
• InChI Key： XJBMOPLMFLLJND-UHFFFAOYSA-N
• SMILES： ClC1C=NC2C=CN(C)C=2C=1

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 6-chloro-1-methylpyrrolo[3,2-b]pyridine

Introduction to 6-chloro-1-methylpyrrolo[3,2-b]pyridine (CAS No. 1150618-33-9)

6-chloro-1-methylpyrrolo[3,2-b]pyridine, with the chemical formula C10H8ClN2, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule, characterized by its fused pyrrole and pyridine rings, has garnered considerable attention due to its versatile applications in drug discovery and medicinal chemistry. The presence of a chloro substituent and a methyl group on the pyrrolo[3,2-b]pyridine core enhances its reactivity and makes it a valuable intermediate in synthesizing various bioactive molecules.

The compound's unique structural features contribute to its potential as a pharmacophore in the development of novel therapeutic agents. Recent studies have highlighted its role in the synthesis of inhibitors targeting specific biological pathways. For instance, derivatives of 6-chloro-1-methylpyrrolo[3,2-b]pyridine have been explored for their inhibitory effects on enzymes involved in cancer metabolism. These findings underscore the importance of this compound in advancing targeted therapies.

In the realm of medicinal chemistry, the synthesis of 6-chloro-1-methylpyrrolo[3,2-b]pyridine involves multi-step organic reactions that showcase the compound's synthetic utility. The chloro group serves as a reactive handle for further functionalization, enabling the attachment of diverse pharmacophoric groups. This flexibility has been leveraged in designing molecules with enhanced binding affinity and selectivity for therapeutic targets.

One of the most compelling aspects of 6-chloro-1-methylpyrrolo[3,2-b]pyridine is its incorporation into libraries of compounds for high-throughput screening (HTS). Researchers have utilized this scaffold to identify novel lead compounds with potential applications in treating neurological disorders. The structural motif's ability to interact with biological receptors and enzymes makes it a promising candidate for further development.

Advances in computational chemistry have also played a pivotal role in understanding the pharmacological properties of 6-chloro-1-methylpyrrolo[3,2-b]pyridine. Molecular modeling studies have provided insights into how modifications at specific positions on the molecule can influence its biological activity. These computational approaches complement experimental efforts, allowing for more efficient optimization of drug candidates.

The compound's significance extends beyond academic research; it has practical implications in industrial drug development. Pharmaceutical companies have incorporated 6-chloro-1-methylpyrrolo[3,2-b]pyridine into their pipelines for synthesizing next-generation therapeutics. Its robust chemical framework and adaptability make it an indispensable tool for medicinal chemists seeking to develop innovative treatments.

Future research directions for 6-chloro-1-methylpyrrolo[3,2-b]pyridine include exploring its potential in treating infectious diseases and chronic conditions. The compound's ability to modulate key biological pathways suggests its broad applicability across multiple therapeutic areas. As our understanding of disease mechanisms evolves, so too will the ways in which this versatile scaffold can be harnessed.

In conclusion, 6-chloro-1-methylpyrrolo[3,2-b]pyridine (CAS No. 1150618-33-9) stands as a testament to the power of heterocyclic chemistry in drug discovery. Its unique structural features and synthetic versatility have positioned it as a cornerstone in developing novel pharmaceuticals. As research continues to uncover new applications for this compound, its importance in advancing medical science is set to grow even further.